Cas no 4883-68-5 (4-Nitrocyclohex-1-ene)

• Product Name: 4-Nitrocyclohex-1-ene
• CAS No: 4883-68-5
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 2697140
• PubChem ID: 12452776
• Update Time: 2025-04-21

4-Nitrocyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-nitrocyclohexene
• SCHEMBL3682247
• 4-Nitrocyclohex-1-ene
• 4883-68-5
• DTXCID40449691
• DTXSID40498881
• 4-nitrocyclohexene-1

• Inchi： 1S/C6H9NO2/c8-7(9)6-4-2-1-3-5-6/h1-2,6H,3-5H2
• InChI Key： AYEKXCDFTQQFAV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CC=CCC1)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 203.8°C at 760 mmHg
• Flash Point: 84.5°C
• Refractive Index: 1.495

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds